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Compound of Interest

Compound Name: 2-(4-Bromophenyl)piperidine

CAS No.: 383128-14-1

Cat. No.: B1275789

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the known and predicted physical

properties of 2-(4-Bromophenyl)piperidine. Due to a scarcity of publicly available

experimental data for this specific isomer, this document leverages predicted values and draws

parallels with the better-characterized isomer, 4-(4-Bromophenyl)piperidine, to offer a thorough

profile. This guide is intended to serve as a valuable resource for researchers and

professionals engaged in drug development and chemical synthesis, providing essential data

for modeling, formulation, and quality control. Detailed experimental protocols for determining

key physical properties are also included, alongside a logical workflow for the characterization

of such compounds.

Introduction
2-(4-Bromophenyl)piperidine is a substituted piperidine derivative with potential applications

in medicinal chemistry and materials science. The piperidine ring is a common scaffold in many

pharmaceuticals, and the introduction of a bromophenyl group can significantly influence the
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molecule's physicochemical and biological properties. A thorough understanding of its physical

characteristics is paramount for its application in research and development. This guide

summarizes the available data on its core physical properties.

Molecular Structure and Chemical Identifiers
IUPAC Name: 2-(4-bromophenyl)piperidine

Molecular Formula: C₁₁H₁₄BrN

Molecular Weight: 240.14 g/mol

CAS Number: 1228559-45-2 (for (S)-enantiomer)[1][2]

Tabulated Physical Properties
The following tables summarize the predicted and, where available, experimental physical

properties of 2-(4-Bromophenyl)piperidine and its related isomer, 4-(4-

Bromophenyl)piperidine.

Table 1: Predicted Physicochemical Properties of (S)-2-(4-Bromophenyl)piperidine

Property Value Source

Boiling Point 305.1 ± 35.0 °C [1][3]

pKa 9.49 ± 0.10 [3]

Density 1.313 ± 0.06 g/cm³ [3]

LogP 3.2637 [2]

Topological Polar Surface Area

(TPSA)
12.03 Å² [2]

Hydrogen Bond Acceptors 1 [2]

Hydrogen Bond Donors 1 [2]

Rotatable Bonds 1 [2]
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Table 2: Experimental and Predicted Physical Properties of 4-(4-Bromophenyl)piperidine

(Isomer for Comparison)

Property Value Source

Melting Point 144-146 °C [4][5]

Boiling Point (Predicted) 307.6 ± 42.0 °C [4]

Density (Predicted) 1.313 ± 0.06 g/cm³ [4]

pKa (Predicted) 10.14 ± 0.10 [4][5]

Form Solid [4]

Color Pale yellow [4]

Experimental Protocols
The following are detailed methodologies for the experimental determination of key physical

properties, applicable to 2-(4-Bromophenyl)piperidine.

Melting Point Determination
The melting point of a solid organic compound is a crucial indicator of its purity.[6]

Apparatus: Capillary melting point apparatus (e.g., Mel-Temp or similar).

Procedure:

A small, dry sample of the crystalline compound is finely powdered.

The powder is packed into a capillary tube to a height of 2-3 mm.

The capillary tube is placed in the heating block of the melting point apparatus.

The sample is heated at a rate of 10-20 °C per minute initially.

The heating rate is slowed to 1-2 °C per minute as the melting point is approached.
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The temperature range from the appearance of the first liquid drop to the complete

liquefaction of the solid is recorded as the melting range.[6]

Boiling Point Determination
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.[6]

Apparatus: Simple distillation apparatus including a round-bottom flask, distillation head,

condenser, thermometer, and receiving flask.[6]

Procedure:

A sample of the liquid is placed in the round-bottom flask along with boiling chips.

The distillation apparatus is assembled, ensuring the thermometer bulb is positioned just

below the side arm of the distillation head.[6]

The flask is heated gently.

The temperature at which the liquid actively boils and a stable temperature is observed on

the thermometer is recorded as the boiling point.[6]

Solubility Assessment
Solubility is determined by observing the dissolution of a solute in a solvent.[7][8]

Apparatus: Test tubes, vortex mixer, and a set of standard solvents (e.g., water, ethanol,

acetone, dichloromethane, hexane).

Procedure:

A small, accurately weighed amount of the compound (e.g., 10 mg) is placed in a test

tube.

A measured volume of the solvent (e.g., 1 mL) is added.

The mixture is agitated using a vortex mixer for a set period.
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The mixture is visually inspected for the presence of undissolved solid.

If the solid dissolves completely, the compound is considered soluble. If not, it is classified

as partially soluble or insoluble. The process can be repeated with increasing amounts of

solvent to determine a quantitative solubility.[8]

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides detailed information about the structure and chemical environment

of atoms within a molecule.

Apparatus: NMR spectrometer (e.g., 400 MHz).

Procedure for ¹H and ¹³C NMR:

A small amount of the sample is dissolved in a deuterated solvent (e.g., CDCl₃, DMSO-d₆).

The solution is transferred to an NMR tube.

The NMR tube is placed in the spectrometer.

The spectrum is acquired according to the instrument's standard operating procedures.

The resulting spectrum is processed (Fourier transform, phasing, and baseline correction)

and analyzed for chemical shifts, integration, and coupling patterns.

Mass Spectrometry (MS)
Mass spectrometry is used to determine the molecular weight and elemental composition of a

compound.[9]

Apparatus: Mass spectrometer with a suitable ionization source (e.g., Electrospray Ionization

- ESI).

Procedure:

A dilute solution of the sample is prepared in a suitable solvent (e.g., methanol,

acetonitrile).
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The solution is infused into the mass spectrometer.

The sample is ionized, and the mass-to-charge ratio (m/z) of the resulting ions is

measured.

The data is analyzed to identify the molecular ion peak, which corresponds to the

molecular weight of the compound.

Visualization of Experimental Workflow
The following diagram illustrates a logical workflow for the physical and structural

characterization of a novel chemical entity like 2-(4-Bromophenyl)piperidine.

Synthesis and Purification of
2-(4-Bromophenyl)piperidine

Purity Assessment
(e.g., HPLC, TLC)

Melting Point Determination

Boiling Point Determination Solubility Studies Structural Elucidation

Data Compilation and Reporting

¹H and ¹³C NMR Mass Spectrometry (MS) Infrared (IR) Spectroscopy

Click to download full resolution via product page

Caption: Workflow for the Physical and Structural Characterization of 2-(4-
Bromophenyl)piperidine.
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Conclusion
This technical guide provides a summary of the currently available and predicted physical

properties of 2-(4-Bromophenyl)piperidine. While experimental data for this specific

compound is limited, the provided predictions and comparative data for its 4-isomer offer a

solid foundation for researchers. The detailed experimental protocols and the logical workflow

diagram serve as a practical resource for the physical and structural characterization of this

and similar novel compounds, ensuring a standardized and thorough approach in a research

and development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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